N1-(2-methoxy-5-methylphenyl)-N2-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)oxalamide

• IUPAC Name: N'-(2-methoxy-5-methylphenyl)-N-[(4-thiophen-3-yloxan-4-yl)methyl]oxamide
• InChI: InChI=1S/C20H24N2O4S/c1-14-3-4-17(25-2)16(11-14)22-19(24)18(23)21-13-20(6-8-26-9-7-20)15-5-10-27-12-15/h3-5,10-12H,6-9,13H2,1-2H3,(H,21,23)(H,22,24)
• InChI Key: ZDUQTEBTDYMHOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)C(=O)NCC2(CCOCC2)C3=CSC=C3
• Molecular Formula: C20H24N2O4S
• Molecular Weight: 388.5 g/mol

Description

N1-(2-methoxy-5-methylphenyl)-N2-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C20H24N2O4S and its molecular weight is 388.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Dicarboxylic Acid Amides and Diamides

Research on the synthesis of dicarboxylic acid amides and diamides based on compounds with similar structural elements, such as tetrahydro-2H-pyran derivatives, highlights their potential in the development of new chemical entities. The study demonstrates various synthetic routes to N,N'-disubstituted oxamides and aryl oxamides, which could be foundational for the synthesis of bioactive compounds or materials with unique properties (Aghekyan et al., 2018).

Anticancer and Anti-HCV Agents

Another study focused on the synthesis and characterization of bis-pyrazolyl-thiazoles incorporating the thiophene moiety, demonstrating potent anti-tumor activities. This research indicates that structural components similar to those in the compound of interest can be utilized in the development of new anticancer and anti-HCV agents, showcasing the potential medicinal applications of these chemical frameworks (Gomha et al., 2016).

Electrochromic Materials

The design and synthesis of novel electrochromic materials using thiophene derivatives and pyrido[4,3-b]pyrazine as core units suggest applications in smart windows, displays, and other electronic devices. The study underscores the importance of specific structural motifs, like thiophene and methoxyphenyl groups, in developing functional materials with desirable optical and electronic properties (Zhao et al., 2014).

Apoptosis Inducers

Discovery of compounds capable of inducing apoptosis through cell- and caspase-based assays points to the potential application of structurally related compounds in cancer therapy. The manipulation of specific structural elements within these compounds could lead to the development of potent apoptosis inducers, offering new avenues for cancer treatment (Drewe et al., 2007).